N,6-dimethyl-2-(3-(phenylsulfonyl)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[3-(benzenesulfonyl)propanoylamino]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O4S2/c1-13-8-9-15-16(12-13)27-20(18(15)19(24)21-2)22-17(23)10-11-28(25,26)14-6-4-3-5-7-14/h3-7,13H,8-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: AHDGWJHQIOWEQM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H24N2O4S2
• Molecular Weight: 420.5 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a heterocycle that incorporates a sulfur atom that contributes two π electrons to the aromatic sextet. For this reason, thiophene easily reacts with electrophiles.

Chemical Reactions Analysis

Recently, Wang’s group showed that the nature of the sulfur reagent makes an essential impact on reaction selectivity. 1,3-enynes went through cyclization reaction and produced 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

Thiophene has emerged as a remarkable entity in organic electronics owing to its high resonance energy, more electrophilic reactivity than benzene, high π-electron density, planar structure and, presence of vacant d-orbital in addition to the presence of loosely bind lone-pairs of electrons on sulfur atoms.

Future Directions

Thiophene-fused molecules have attracted a tremendous attention of the researchers worldwide due to their potential applicability in organic electronics such as in solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, redox switching and so forth because of their higher charge mobility, extended π-conjugation, and better tuning of band gaps, etc.